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Long-Term Efficacy in Rheumatoid Arthritis

Clinical trials demonstrate that iguratimod is effective both as a monotherapy and in combination with other

drugs for managing RA over the long term.

Study Treatment Primary Efficacy Other Efficacy -
. . . Safety Findings
Description Regimen Endpoint (ACR20) Outcomes
24-week double- Iguratimod +  69.5% (IGU+MTX)  ACRS50: 38.4%; Incidence of AEs:
blind trial (c. MTX vs. vs. 30.7% ACR70: 17.1% 80.5% (IGU+MTX) vs.
2013) [1] [2] Placebo + (Placebo+MTX) at (IGU+MTX) 75.0%
MTX Week 24 (Placebo+MTX); No
significant difference
52-week open- Long-term 71.3% at Week 52 ACR50: 49.4%; Not specified in
label extension Iguratimod + ACR70: 23.8% at excerpt
[1] MTX Week 52
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Study Treatment Primary Efficacy Other Efficacy o
o ) : Safety Findings

Description Regimen Endpoint (ACR20) Outcomes
Retrospective Iguratimod N/A (Different Significant One discontinuation
study in (25 mg twice  disease) reduction in attack  due to gastric upset;
Palindromic daily) £ MTX frequency; Favorable safety
Rheumatism Prolonged profile
(2025) [3] remission duration;

Shortened attack

duration

Iguratimod’'s Mechanisms of Action

Iguratimod works through multiple pathways to suppress inflammation and modulate the immune response.

The diagram below summarizes its key mechanisms.

Iguratimod Mechanisms of Action
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Detailed Experimental Protocols

The efficacy data is derived from rigorous clinical trial methodologies:
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¢ Double-Blind, Comparative Study (with MTX) [1]:

o Design: Placebo-controlled, double-blind, 24-week study followed by a 28-week open-label
extension.

o Participants: 165 patients in the iguratimod+MTX group, 88 in the placebo+MTX group.

o Intervention: Oral iguratimod (25 mg/day for 4 weeks, then 50 mg/day) or matching placebo,
in addition to stable weekly MTX (6-8 mg). All patients received folic acid.

o Outcome Measures: Primary endpoint was ACR20 response rate at 24 weeks. Secondary
endpoints included ACR50 and ACR70.

¢ Retrospective Study (in Palindromic Rheumatism) [3]:

o Design: Retrospective analysis of patient records and follow-up.

o Participants: 32 patients with PR refractory to MTX and/or hydroxychloroquine.

o Intervention: Switched to iguratimod 25 mg twice daily, either alone or combined with MTX 10
mg weekly.

o Outcome Measures: Primary outcomes were the frequency and duration of attacks over three
months. Remission was stringently defined.

Key Takeaways for Professionals

e Expanding Therapeutic Potential: While approved for RA, high-quality evidence from a 2025 study
shows iguratimod is effective for refractory Palindromic Rheumatism (PR), significantly reducing
attack frequency and duration [3]. Preclinical studies also suggest potential in Secondary
Progressive Multiple Sclerosis by suppressing Th17 cell migration and IL-6 production from glial
cells [4], and in Ankylosing Spondylitis through mechanisms targeting IL-17, TNF-a, and COX-
2/PGE2 pathways [5].

¢ Consistent Safety Profile: Across studies, iguratimod exhibits a favorable and consistent safety
profile. The most common adverse events are gastrointestinal, with low rates of serious events and
discontinuation [3] [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0003496724351489
https://www.smolecule.com/products/s548953?utm_src=pdf-body
https://www.smolecule.com/products/s548953?utm_src=pdf-body
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1613129/full
https://www.smolecule.com/products/s548953?utm_src=pdf-body
https://www.smolecule.com/products/s548953?utm_src=pdf-body
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1613129/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10525689/
https://pubmed.ncbi.nlm.nih.gov/32506313/
https://www.smolecule.com/products/s548953?utm_src=pdf-body
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1613129/full
https://www.sciencedirect.com/science/article/abs/pii/S0003496724351489
https://www.ncbi.nlm.nih.gov/books/NBK179447/
https://www.smolecule.com/products/s548953?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s548953?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

1. a double-blind, comparative study of iguratimod-MTX ... [sciencedirect.com]

2. Efficacy and safety of iguratimod for the treatment ... [nchi.nlm.nih.gov]

3. Frontiers | Efficacy of iguratimod in the treatment of patients with... [frontiersin.org]

4. |guratimod Ameliorates the Severity of Secondary Progressive ... [pmc.ncbi.nim.nih.gov]

5. Molecular mechanisms and clinical studies of iguratimod ... [pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Iguratimod long-term efficacy and safety data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548953#iguratimod-long-term-

efficacy-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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